Cas no 57041-67-5 (2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane)

• Product Name: 2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane
• CAS No: 57041-67-5
• MF: C₃H₂F₆O
• MW: 168.037802219391
• MDL: MFCD00236716
• CID: 370025
• PubChem ID: 42113
• Update Time: 2025-04-19

2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane
• Desflurane Discontinued
• 1,2,2,2-Tetrafluoroethyl difluoromethyl ether
• Ethane,2-(difluoromethoxy)-1,1,1,2-tetrafluoro-
• 1-difluoromethoxy-1,2,2,2-tetrafluoroethane
• 2-(difluoromethoxy)-1,1,1,2-tetrafluoro-ethane
• 2-Difluoromethoxy-1,1,2,2-tetrafluoroethane
• DESFLURANE
• Desflurano
• Desflurano [INN-Spanish]
• Desfluranum
• Desfluranum [INN-Latin]
• I-653
• Suprane
• Suprane (TN)
• Difluoromethyl 1,2,2,2-tetrafluoroethyl ether
• 57041-67-5
• Desfluranum (INN-Latin)
• (+-)-2-Difluoromethyl 1,2,2,2-tetrafluoroethyl ether
• DESFLURANE [INN]
• DESFLURANE [USP-RS]
• DESFLURANE [WHO-DD]
• EN300-7635854
• DESFLURANE (MART.)
• (+/-)1,2,2,2-tetrafluoroethyl difluoromethyl ether
• (2RS)-2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane
• 1ST169195
• Ethane, 2-(difluoromethoxy)-1,1,1,2-tetrafluoro-,(+-)-
• DTXCID30814874
• DESFLURANE [MART.]
• D00546
• DESFLURANE [USAN]
• Ethane, 2-(difluoromethoxy)-1,1,1,2-tetrafluoro-, (+-)-
• N01AB07
• DESFLURANE (USP-RS)
• CHEBI:4445
• Ethane, 2-(difluoromethoxy)-1,1,1,2-tetrafluoro-
• C07519
• DESFLURANE [USP MONOGRAPH]
• MFCD00236716
• UNII-CRS35BZ94Q
• GTPL7156
• 1,1,1,2-tetrafluoro-2-(difluoromethoxy)ethane
• (+/-)-2-difluoromethyl 1,2,2,2-tetrafluoroethyl ether
• DESFLURANE (EP MONOGRAPH)
• DESFLURANE [MI]
• DB01189
• Difluoromethyl1,2,2,2-tetrafluoroethylether
• NS00014329
• DESFLURANE (USP MONOGRAPH)
• CHEMBL1200733
• SCHEMBL62917
• DESFLURANE [JAN]
• Desflurano (INN-Spanish)
• Desfluran-O
• FT-0624525
• GTQDYPAWJDIALY-UHFFFAOYSA-N
• AKOS006228397
• Desflurane (JAN/USP/INN)
• DTXSID80866606
• CRS35BZ94Q
• I 653
• Q419383
• Desflurane (USAN:USP:INN:BAN)
• ETHANE, 2-(DIFLUOROMETHOXY)-1,1,1,2-TETRAFLUORO-, (+/-)-
• CHF2OCHFCF3
• DESFLURANE [ORANGE BOOK]
• DESFLURANE [VANDF]
• Desflurane [USAN:USP:INN:BAN]
• DESFLURANE [EP MONOGRAPH]
• HSDB 8058
• Desflurane; (2RS)-2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane; 2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane; Ethane, 2-(difluoromethoxy)-1,1,1,2-tetrafluoro-, (+/-)- (USP);
• DB-053001
• 1ST16915_C

• MDL： MFCD00236716
• Inchi： 1S/C3H2F6O/c4-1(3(7,8)9)10-2(5)6/h1-2H
• InChI Key： DPYMFVXJLLWWEU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)OC(F)F

Computed Properties

• Exact Mass: 168.00100
• Monoisotopic Mass: 168.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Volatile liquid
• Density: 1,47 g/cm3
• Melting Point: Not available
• Boiling Point: 23-24°C
• Flash Point: °C
• Refractive Index: 1.3577 (estimate)
• PSA: 9.23000
• LogP: 2.08350
• Vapor Pressure: 1184.1±0.0 mmHg at 25°C

2-(Difluoromethoxy)-1,1,1,2-tetrafluoroethane Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3334
• Safety Instruction： S23
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R23
• HazardClass：GAS
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)